Cas no 1361485-06-4 (2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361485-06-4
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4968124
• Update Time: 2025-05-24

2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-10-3-8(4-11(15)13(10)17)9-6-19-12(16)5-7(9)1-2-18/h3-6H,1H2
• InChI Key： JVXNIWZWRNFTLP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC(=CC=1CC#N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile

Comprehensive Analysis of 2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361485-06-4)

In the realm of specialty chemicals, 2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361485-06-4) stands out as a compound of significant interest due to its unique structural properties and potential applications. This heterocyclic compound, featuring a pyridine core substituted with chlorophenyl and acetonitrile groups, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₁₃H₆Cl₄N₂, reflects a balanced combination of halogenated and nitrogen-containing functionalities, making it a versatile intermediate for further chemical transformations.

The synthesis of 2-Chloro-5-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile typically involves multi-step reactions, including cross-coupling and cyclization processes. Researchers often explore its reactivity under various conditions, such as palladium-catalyzed reactions or nucleophilic substitutions, to yield derivatives with enhanced bioactivity. Recent studies highlight its role in developing crop protection agents, aligning with the growing demand for sustainable agricultural solutions. This aligns with trending searches like "eco-friendly agrochemical intermediates" and "halogenated pyridine applications", reflecting industry priorities.

From a pharmaceutical perspective, the compound's trichlorophenyl moiety is noteworthy for its potential in drug design, particularly in targeting enzyme inhibition. Its structural similarity to known bioactive molecules has spurred investigations into its use for central nervous system (CNS) disorders, a hot topic in medical research. Online queries such as "CNS drug intermediates 2024" and "pyridine-based therapeutics" underscore this relevance. However, thorough toxicological assessments remain critical, as with any novel chemical entity.

The physicochemical properties of CAS No. 1361485-06-4—including its melting point, solubility profile, and stability—are frequently searched by chemists optimizing reaction conditions. Analytical techniques like HPLC and NMR are essential for quality control, ensuring batch-to-batch consistency. Discussions in forums often revolve around "purification methods for halogenated pyridines", indicating practical challenges in handling such compounds.

Environmental considerations are paramount when working with polyhalogenated compounds. The scientific community emphasizes green chemistry principles in synthesizing and disposing of such materials, resonating with popular searches like "biodegradable chemical intermediates". Regulatory compliance, particularly regarding REACH and EPA guidelines, further shapes the compound's commercial viability.

In material science, the π-conjugated system of this pyridine derivative sparks interest for organic electronics. Its potential in OLEDs or photovoltaic materials aligns with the surge in renewable energy technologies—a topic dominating search trends like "organic semiconductors 2024". Researchers are exploring its electrochemical properties to assess suitability for energy storage devices.

Market analyses reveal growing demand for high-purity specialty chemicals like CAS No. 1361485-06-4, driven by R&D investments in Asia-Pacific and North America. Suppliers increasingly address queries about "scalable synthesis routes" and "cost-effective production", reflecting industry pain points. Patent landscapes show active filings around similar structures, highlighting competitive innovation.

For laboratories handling this compound, proper storage conditions (e.g., inert atmosphere, low humidity) are frequently discussed in technical forums. Safety data sheets emphasize using personal protective equipment (PPE), though the compound isn't classified under hazardous categories. This distinction is crucial for researchers filtering searches with terms like "non-hazardous research chemicals".

Future research directions may explore computational modeling of this molecule to predict novel applications—a trend mirrored in searches for "AI in chemical discovery". Collaborative efforts between academia and industry could unlock its potential in catalysis or supramolecular chemistry, areas generating substantial scientific discourse.